Cas no 6949-87-7 (Octahydro-1H-isoindole hydrochloride)

Octahydro-1H-isoindole hydrochloride structure
6949-87-7 structure
Product Name:Octahydro-1H-isoindole hydrochloride
CAS No:6949-87-7
MF:C8H16ClN
MW:161.672341346741
MDL:MFCD21604017
CID:47109
PubChem ID:53394801
Update Time:2025-04-18

Octahydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Octahydro-1H-isoindole hydrochloride
    • CIS-HEXAHYDROISOINDOLE HYDROCHLORIDE
    • OCTAHYDRO-ISOINDOLE
    • NSC25607
    • 6949-87-7
    • 2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole;hydrochloride
    • NSC-25607
    • 4-ACETYLBENZO-15-CROWN5-ETHER
    • (3Ar,7as)-rel-octahydro-1H-isoindole hydrochloride
    • Octahydro-1H-isoindole--hydrogen chloride (1/1)
    • FT-0688210
    • D72858
    • Octahydro-1H-isoindolehydrochloride
    • AKOS022182032
    • FT-0658587
    • AM84545
    • SCHEMBL20536531
    • DTXSID20694041
    • AC-661
    • SY022623
    • CS-0046682
    • EN300-297537
    • A866820
    • AS-62924
    • octahydro-1h-isoindole hcl
    • 10479-62-6
    • trans-Octahydro-1H-isoindole hydrochloride
    • DB-119023
    • MDL: MFCD21604017
    • Inchi: 1S/C8H15N.ClH/c1-2-4-8-6-9-5-7(8)3-1;/h7-9H,1-6H2;1H
    • InChI Key: CLQIZUYXKFTUEB-UHFFFAOYSA-N
    • SMILES: Cl.N1CC2CCCCC2C1

Computed Properties

  • Exact Mass: 159.08100
  • Monoisotopic Mass: 161.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Melting Point: 123-125 ºC
  • PSA: 12.03000
  • LogP: 2.30280

Octahydro-1H-isoindole hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Octahydro-1H-isoindole hydrochloride
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$ 185.00 2022-06-03
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$ 380.00 2022-06-03
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$ 600.00 2022-06-03
Chemenu
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Chemenu
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$230 2024-07-24
Chemenu
CM115575-25g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
C45220-1g
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Matrix Scientific
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$432.00 2023-09-09
Matrix Scientific
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$990.00 2023-09-09
Matrix Scientific
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